Cas no 2228774-13-6 (3-(4,5,6,7-tetrahydro-1H-indol-2-yloxy)propan-1-amine)

• Product Name: 3-(4,5,6,7-tetrahydro-1H-indol-2-yloxy)propan-1-amine
• CAS No: 2228774-13-6
• MF: C₁₁H₁₈N₂O
• MW: 194.273422718048
• CID: 6420080
• PubChem ID: 165613986
• Update Time: 2025-05-26

3-(4,5,6,7-tetrahydro-1H-indol-2-yloxy)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4,5,6,7-tetrahydro-1H-indol-2-yloxy)propan-1-amine
• 2228774-13-6
• EN300-1753990

• Inchi： 1S/C11H18N2O/c12-6-3-7-14-11-8-9-4-1-2-5-10(9)13-11/h8,13H,1-7,12H2
• InChI Key： BRAYQNJCNANCFV-UHFFFAOYSA-N
• SMILES： O(CCCN)C1=CC2=C(CCCC2)N1

Computed Properties

• Exact Mass: 194.141913202g/mol
• Monoisotopic Mass: 194.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 51Ų

Additional information on 3-(4,5,6,7-tetrahydro-1H-indol-2-yloxy)propan-1-amine

Comprehensive Overview of 3-(4,5,6,7-tetrahydro-1H-indol-2-yloxy)propan-1-amine (CAS No. 2228774-13-6)

3-(4,5,6,7-tetrahydro-1H-indol-2-yloxy)propan-1-amine (CAS No. 2228774-13-6) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural features. This molecule combines a tetrahydroindole core with an aminopropoxy side chain, making it a versatile intermediate for drug discovery. Researchers are particularly interested in its potential as a scaffold for kinase inhibitors and GPCR-targeted therapies, aligning with current trends in precision medicine development.

The compound's CAS number 2228774-13-6 serves as a crucial identifier in chemical databases, ensuring accurate tracking across international research collaborations. Recent literature suggests growing applications in neuropharmacology studies, where its structural similarity to bioactive indole derivatives shows promise for CNS-targeted drug design. The tetrahydroindole moiety provides enhanced metabolic stability compared to aromatic indoles, addressing a key challenge in modern medicinal chemistry.

Synthetic approaches to 3-(4,5,6,7-tetrahydro-1H-indol-2-yloxy)propan-1-amine typically involve multi-step organic transformations, with recent patents highlighting improved yields through microwave-assisted synthesis techniques. Analytical characterization by HPLC-MS and NMR spectroscopy confirms the high purity required for pharmaceutical applications. The compound's logP value and solubility profile make it particularly suitable for formulation development, meeting industry demands for bioavailable small molecules.

Current research trends focus on the compound's potential in neurodegenerative disease research, with particular interest in its blood-brain barrier permeability characteristics. These investigations align with growing public interest in cognitive health supplements and anti-aging compounds, though rigorous clinical validation remains essential. The propan-1-amine side chain offers opportunities for further derivatization, enabling structure-activity relationship studies in various therapeutic areas.

Quality control standards for CAS 2228774-13-6 require strict adherence to ICH guidelines, with analytical methods validated for impurity profiling and stability testing. The compound's storage typically involves protection from light and moisture at controlled temperatures, following standard practices for amine-containing pharmaceuticals. These protocols ensure reliable performance in both research and potential commercial applications.

From a commercial perspective, 3-(4,5,6,7-tetrahydro-1H-indol-2-yloxy)propan-1-amine represents an emerging building block in fragment-based drug discovery. Its market availability through specialized chemical suppliers caters to the growing demand for novel heterocyclic compounds in drug development pipelines. Current pricing reflects its status as a research-grade chemical, with costs varying based on purity specifications and order quantities.

Environmental and safety assessments indicate that proper handling of this compound requires standard laboratory precautions, though it doesn't appear on major hazardous substance lists. Material safety data sheets provide detailed guidance for researchers working with this material, emphasizing the importance of proper ventilation and personal protective equipment during experimental procedures.

The scientific community continues to explore the full potential of 2228774-13-6, with particular interest in its structure-activity relationships and therapeutic applications. Recent conference presentations have highlighted its utility in developing selective receptor modulators, contributing to ongoing discussions about personalized medicine approaches. These developments position the compound as a potentially valuable tool in addressing complex medical challenges.

Future research directions may explore the compound's utility in combinatorial chemistry libraries and its potential as a fluorescence probe in biological assays. The growing interest in indole derivatives across multiple therapeutic areas suggests sustained scientific attention to this chemical class, with 3-(4,5,6,7-tetrahydro-1H-indol-2-yloxy)propan-1-amine representing an important structural variant worthy of further investigation.